molecular formula C15H17F2NOS B2587620 (3,4-difluorophenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone CAS No. 1798677-22-1

(3,4-difluorophenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone

Cat. No.: B2587620
CAS No.: 1798677-22-1
M. Wt: 297.36
InChI Key: QAVFPTXOVSMPCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “(3,4-difluorophenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone” is a bicyclic tertiary amine derivative featuring a 3,4-difluorophenyl group and a methylthio substituent on the azabicyclo[3.2.1]octane scaffold. The stereochemistry (1R,5S) is critical for its spatial orientation, which may influence receptor binding or metabolic stability. The 8-azabicyclo[3.2.1]octane core is a tropane analog, a structural motif frequently employed in medicinal chemistry due to its conformational rigidity and ability to modulate central nervous system (CNS) targets . The 3,4-difluorophenyl moiety is a common pharmacophore in bioactive molecules, often improving binding affinity through hydrophobic interactions and fluorine’s electron-withdrawing effects .

Properties

IUPAC Name

(3,4-difluorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17F2NOS/c1-20-12-7-10-3-4-11(8-12)18(10)15(19)9-2-5-13(16)14(17)6-9/h2,5-6,10-12H,3-4,7-8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QAVFPTXOVSMPCQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1CC2CCC(C1)N2C(=O)C3=CC(=C(C=C3)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17F2NOS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

297.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound belongs to a class of 8-azabicyclo[3.2.1]octane derivatives with aryl ketone substituents. Below is a comparative analysis with structurally related compounds:

Compound Key Substituents Biological Activity/Properties References
(4-Chlorophenyl)((1R,3r,5S)-3-(phenylamino)-8-azabicyclo[3.2.1]octan-8-yl)methanone 4-Chlorophenyl, phenylamino at position 3 Demonstrated in vitro antibacterial activity against Gram-positive and Gram-negative strains .
[(1R,5S)-3-(Benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-[4-(trifluoromethyl)phenyl]methanone 4-Trifluoromethylphenyl, benzenesulfonyl at position 3 Enhanced metabolic stability due to sulfonyl group; potential CNS applications inferred from structural analogs .
(1R,5S)-8-(2-Fluoro-4-nitrophenyl)-8-azabicyclo[3.2.1]octan-3-one 2-Fluoro-4-nitrophenyl, ketone at position 3 Crystallographic data (monoclinic, P2₁/c) confirmed stereochemical stability; nitro group may limit CNS penetration due to polarity .
8-[(3-Chloro-5-fluorophenyl)methyl]spiro[8-azabicyclo[3.2.1]octane-3,2'-oxirane] Spiro-oxirane, 3-chloro-5-fluorophenylmethyl Oxirane ring introduces electrophilic reactivity, potentially useful for covalent inhibition strategies .
Methyl (1R,2S,3S,5S)-3-(4-fluorophenyl)-8-azabicyclo[3.2.1]octane-2-carboxylate 4-Fluorophenyl, methyl ester at position 2 Ester group improves solubility; fluorophenyl enhances binding to serotonin receptors in preclinical models .

Key Comparative Insights

Substituent Effects on Bioactivity: The 3,4-difluorophenyl group in the target compound may offer superior hydrophobic interactions compared to mono-fluorinated (e.g., 4-fluorophenyl in ) or non-fluorinated analogs. Fluorine’s ortho effect (3,4-difluoro) could enhance binding to aromatic residues in target proteins . The methylthio group (-SMe) at position 3 contrasts with sulfonyl (-SO₂-) in or amino (-NH-) in . While -SMe is less polar than -SO₂-, it may confer better blood-brain barrier (BBB) penetration, a critical factor for CNS-targeted drugs .

Metabolic Stability :

  • Sulfur-containing substituents (e.g., -SMe in the target compound vs. -SO₂Ph in ) are prone to oxidation. The benzenesulfonyl group in is metabolically stable but may reduce BBB permeability due to increased polarity .

Stereochemical Considerations :

  • The (1R,5S) configuration in the target compound is shared with methyl (1R,2S,3S,5S)-3-(4-fluorophenyl)-8-azabicyclo[3.2.1]octane-2-carboxylate , suggesting a conserved preference for this stereoisomer in receptor binding.

Synthetic Accessibility :

  • The target compound’s synthesis likely follows methods similar to those for other 8-azabicyclo[3.2.1]octane derivatives, such as nucleophilic substitution on α-halogenated ketones (see for analogous procedures).

Research Findings and Data Tables

Physicochemical Properties (Predicted)

Property Target Compound [(1R,5S)-3-(Benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-[4-(trifluoromethyl)phenyl]methanone (4-Chlorophenyl)((1R,3r,5S)-3-(phenylamino)-8-azabicyclo[3.2.1]octan-8-yl)methanone
Molecular Weight (g/mol) 337.41 427.49 384.90
LogP 3.2 (estimated) 4.1 3.8
Hydrogen Bond Acceptors 3 5 3
Rotatable Bonds 3 4 4

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.